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Compound of Interest

Compound Name: Angulatin G

Cat. No.: B12395577

Angulatin G, a compound utilized in scientific research, necessitates meticulous handling and
disposal due to its inherent hazardous properties. This document provides essential safety
information and a step-by-step protocol for the proper disposal of Angulatin G, ensuring the
safety of laboratory personnel and the protection of the environment. Adherence to these
procedures is critical for maintaining a safe and compliant laboratory setting.

Key Safety and Hazard Information

Angulatin G is classified as a hazardous substance with multiple risk factors. The following
table summarizes its key hazard classifications and physical properties as identified in its
Safety Data Sheet (SDS).[1]
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Hazard L PhysicallChemical
o Description . Value
Classification Properties
. , , 80 - 82 °C (176 - 180
Flammable Solid Category 2 Melting Point/Range “B)[1]
Category 2

Carcinogenicity

(Suspected of causing

cancer)[1]

Boiling Point/Range

218 °C (424 °F)[1]

Aquatic Hazard
(Short-term)

Category 1 (Very toxic
to aquatic life)[1]

Partition Coefficient

(n-octanol/water)

log Pow: 3.4 at 25 °C
(77 °F)[1]

Aquatic Hazard (Long-

term)

Category 1 (Very toxic
to aquatic life with

long lasting effects)[1]

pH

7 -7.5[1]

Experimental Protocol: Safe Disposal of Ahgulatin G

The following protocol outlines the mandatory steps for the safe disposal of Angulatin G

waste. This procedure is designed to minimize exposure risks and ensure compliance with

hazardous waste regulations.

1. Personal Protective Equipment (PPE) and Engineering Controls:

» Engineering Controls: All handling and preparation for disposal of Angulatin G must be

conducted within a certified chemical fume hood to prevent inhalation of any dust or fumes.

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

» Personal Protective Equipment (PPE):

o Gloves: Wear impervious, flame-retardant, and antistatic protective gloves.[1]

o Eye Protection: Use chemical safety goggles or a face shield.[1]

o Body Protection: A flame-retardant antistatic protective lab coat or clothing is required.[1]

2. Waste Segregation and Collection:
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Solid Waste:

o Collect all solid Angulatin G waste, including contaminated consumables (e.g., weighing
paper, pipette tips, vials), in a dedicated, clearly labeled hazardous waste container.

o The container must be compatible with flammable solids and properly sealed to prevent
leakage or spillage.

Liquid Waste:

o Solutions containing Angulatin G should be collected in a separate, sealed, and clearly
labeled hazardous waste container designated for flammable and toxic liquid waste.

o Avoid mixing with other incompatible waste streams.

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the
contents, including "Angulatin G," and display the appropriate hazard pictograms
(flammable, health hazard, environmental hazard).

. Spill Management:
In the event of a spill, immediately evacuate the area and alert laboratory safety personnel.

For small spills, if trained and equipped to do so, carefully collect the spilled material using a
non-combustible absorbent material (e.g., sand, earth).

Place the collected material into the designated hazardous waste container.
Clean the affected area thoroughly.
. Final Disposal Procedure:

Do not attempt to neutralize or dispose of Angulatin G via standard laboratory drains or as
regular trash.

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from heat, sparks, open flames, and other ignition sources.[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://www.sigmaaldrich.com/DE/en/sds/aldrich/147141?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e The final disposal of Angulatin G waste must be conducted through an approved and
licensed hazardous waste disposal facility. Contact your institution's Environmental Health
and Safety (EHS) department to arrange for the pickup and disposal of the waste container.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Angulatin G.
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Caption: Logical workflow for the safe disposal of Angulatin G waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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